Cas no 261359-85-7 (Isoquinoline, 1-chloro-8-ethyl-)

• Product Name: Isoquinoline, 1-chloro-8-ethyl-
• CAS No: 261359-85-7
• MF: C₁₁H₁₀ClN
• MW: 191.656801700592
• CID: 1425480
• Update Time: 2024-08-15

Isoquinoline, 1-chloro-8-ethyl- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 1-chloro-8-ethyl-

• Inchi： 1S/C11H10ClN/c1-2-8-4-3-5-9-6-7-13-11(12)10(8)9/h3-7H,2H2,1H3
• InChI Key： DUDODYMECLQPDU-UHFFFAOYSA-N
• SMILES： C1(Cl)C2=C(C=CC=C2CC)C=CN=1

Computed Properties

• Exact Mass: 191.0503

Experimental Properties

• Density: 1.186±0.06 g/cm3(Predicted)
• Boiling Point: 319.5±22.0 °C(Predicted)
• PSA: 12.89
• pka: 2.28±0.50(Predicted)